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For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Versatile Building Block in
Medicinal Chemistry

The pyrazole scaffold is a cornerstone in modern drug discovery, recognized for its prevalence
in a wide array of therapeutic agents. Its unique electronic properties and synthetic tractability
have cemented its status as a privileged structure. This guide focuses on a specific, yet
increasingly relevant derivative: 4-methyl-1-(oxan-2-yl)pyrazole (CAS 1174132-49-0). The
introduction of a methyl group at the 4-position and a tetrahydropyranyl (THP) protecting group
at the 1-position creates a versatile building block, primed for intricate molecular architectures.
This document serves as a comprehensive technical resource, amalgamating known data with
expert-driven insights to empower researchers in leveraging this compound for their drug
development endeavors. While specific experimental data for this exact molecule is not
extensively published, this guide provides a robust framework based on the well-established
chemistry of its constituent parts.
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Core Molecular Attributes

4-methyl-1-(oxan-2-yl)pyrazole is a strategically designed intermediate. The oxanyl
(tetrahydropyranyl) group serves as a protective shield for the pyrazole's N1-position, enabling
selective functionalization at other sites of the heterocyclic core. The 4-methyl group, in turn,
can influence the molecule's steric and electronic properties, potentially impacting its
interaction with biological targets.

Physicochemical Properties

Precise experimental values for properties like melting and boiling points for 4-methyl-1-(oxan-
2-yl)pyrazole are not readily available in the public domain. However, based on its molecular
structure and data from analogous compounds, we can predict its general characteristics.

Property Value Source/Basis
CAS Number 1174132-49-0 Chemical Supplier Databases
Molecular Formula CoH14N20 BLDpharm, Chemsigma
Molecular Weight 166.22 g/mol BLDpharm, Chemsigma
Likely a colorless to pale Inferred from similar N-THP
Appearance _ _ _
yellow oil or low-melting solid protected azoles
Expected to be soluble in
common organic solvents General solubility of N-
Solubility (e.g., dichloromethane, ethyl protected heterocyclic
acetate, THF) and sparingly compounds
soluble in water.
Estimated to be in the range of o
- ) ] Based on structurally similar
Boiling Point 250-300 °C at atmospheric
compounds
pressure
_ _ o _ Inferred from analogous N-
Melting Point If solid, likely to be low-melting

THP protected pyrazoles
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Spectroscopic Characterization: A Predictive
Analysis

Detailed spectroscopic data allows for the unambiguous identification and quality assessment
of 4-methyl-1-(oxan-2-yl)pyrazole. While a specific spectrum for this compound is not publicly
available, a predictive analysis based on the known spectral characteristics of N-THP protected
pyrazoles provides a reliable reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to be the most informative for routine
characterization. Key expected signals include:

o A singlet for the methyl group protons at the C4 position of the pyrazole ring, likely in the
2.0-2.3 ppm range.

o Two distinct singlets or narrow doublets for the pyrazole ring protons at the C3 and C5
positions.

o A characteristic multiplet for the anomeric proton of the oxane ring (the proton on the
carbon adjacent to both the nitrogen and the oxygen), typically found downfield in the &
5.0-5.5 ppm region.

o A series of multiplets for the remaining methylene protons of the oxane ring, spanning the
0 1.5-4.0 ppm range.

e 13C NMR: The carbon NMR spectrum would further confirm the structure. Expected key
resonances include:

o Asignal for the methyl carbon at the C4 position.
o Signals for the pyrazole ring carbons (C3, C4, and C5).
o Asignal for the anomeric carbon of the oxane ring, typically in the d 85-95 ppm range.

o Signals for the remaining methylene carbons of the oxane ring.
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Infrared (IR) Spectroscopy

The IR spectrum would be characterized by:

e C-H stretching vibrations from the methyl and methylene groups in the 2850-3000 cm~1
region.

e C=C and C=N stretching vibrations from the pyrazole ring in the 1400-1600 cm~1 region.

e Aprominent C-O-C stretching band from the oxane ring, likely around 1050-1150 cm~2.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak [M]* would be expected at m/z = 166.22. Common
fragmentation patterns would likely involve the loss of the oxanyl group or parts of it.

Synthesis and Reaction Chemistry

The synthesis of 4-methyl-1-(oxan-2-yl)pyrazole is a straightforward process rooted in
fundamental heterocyclic chemistry. The primary strategy involves the N-protection of 4-methyl-
1H-pyrazole.

Proposed Synthetic Workflow

Step 1: N-Protection

4-methyl-1H-pyrazole 3,4-Dihydropyran - O

Reaction_Mixture |<&

'

Stir at room temperature
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Caption: Synthetic workflow for the preparation of 4-methyl-1-(oxan-2-yl)pyrazole.

Detailed Experimental Protocol (Exemplary)

This protocol is a representative procedure based on the well-established N-protection of
pyrazoles with 3,4-dihydropyran.

Materials:

4-methyl-1H-pyrazole

e 3,4-Dihydropyran (DHP)

e p-Toluenesulfonic acid (PTSA) or other suitable acid catalyst
e Dichloromethane (DCM) or other suitable aprotic solvent

e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 4-methyl-1H-pyrazole (1.0 equivalent) in dichloromethane.

e Reagent Addition: To the stirred solution, add 3,4-dihydropyran (1.1-1.5 equivalents).

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 equivalents).
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e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

e Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution.
Transfer the mixture to a separatory funnel and separate the organic layer.

» Extraction and Drying: Wash the organic layer with brine, then dry it over anhydrous sodium
sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator. The resulting crude product can be purified by column
chromatography on silica gel if necessary, although in many cases the crude product is of
sufficient purity for subsequent steps.

Reactivity and Deprotection

The THP group is stable to a wide range of non-acidic reagents, making it an excellent choice
for protecting the pyrazole nitrogen during reactions such as lithiation, halogenation, or cross-
coupling at other positions of the pyrazole ring.

Deprotection of the THP group is typically achieved under acidic conditions.

Deprotection

P>

Deprotection_Mixture [<&

Stir at room temperature

4-methyl-1H-pyrazole
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Caption: General workflow for the deprotection of the THP group from the pyrazole nitrogen.

Applications in Drug Discovery and Development

The pyrazole nucleus is a key component in numerous approved drugs, exhibiting a wide
range of biological activities including anti-inflammatory, anticancer, and antiviral properties. 4-
methyl-1-(oxan-2-yl)pyrazole serves as a valuable intermediate for the synthesis of more
complex molecules with therapeutic potential. The 4-methyl substituent can modulate the
pharmacokinetic and pharmacodynamic properties of the final compound.

The THP-protected nitrogen allows for selective modifications at other positions of the pyrazole
ring, which can then be deprotected to yield the final active pharmaceutical ingredient (API).
This strategic protection is crucial in multi-step syntheses of complex drug candidates.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-methyl-1-(oxan-2-yl)pyrazole is not widely
available, general precautions for handling pyrazole derivatives should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Ventilation: Handle in a well-ventilated area, preferably in a fume hood.
 Inhalation and Contact: Avoid inhalation of vapors and contact with skin and eyes.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents and strong acids.

Conclusion

4-methyl-1-(oxan-2-yl)pyrazole is a valuable and versatile building block in the arsenal of
medicinal chemists. Its straightforward synthesis and the stability of the THP protecting group
make it an ideal intermediate for the construction of complex, biologically active molecules.
This guide provides a foundational understanding of its properties, synthesis, and potential
applications, empowering researchers to confidently incorporate this compound into their drug
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discovery programs. As research in this area continues, a more detailed experimental profile of
this specific molecule will undoubtedly emerge, further solidifying its role in the development of
next-generation therapeutics.

References

International Journal of Pharmaceutical Sciences Review and Research. (2020).

e Chemsigma. (n.d.). 4-methyl-1-(oxan-2-yl)pyrazole [1174132-49-0]. Retrieved from [Link]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4-methyl-1-(oxan-2-
yl)pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2910134/docs#an-in-depth-technical-guide-to-4-
methyl-1-oxan-2-yl-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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